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Compound of Interest

Compound Name: 2-Aminooctane

CAS No.: 693-16-3

Cat. No.: B1582153

Get Quote

Executive Summary
2-Aminooctane (CAS: 693-16-3), also known as 2-Octylamine or 1-Methylheptylamine, is a

chiral aliphatic primary amine.[1][2][3][4][5] It serves as a critical intermediate in the synthesis of

surface-active agents, pharmaceuticals, and corrosion inhibitors.[1] Structurally, it is the C8

homolog of the nasal decongestant Tuaminoheptane (2-Aminoheptane).

This guide delineates the compound's thermodynamic, spectroscopic, and solubility profiles,

providing a self-validating framework for its identification and experimental handling.[1]

Molecular Architecture & Stereochemistry
2-Aminooctane possesses a single chiral center at the C2 position, resulting in two

enantiomers: (R)-(-)-2-Aminooctane and (S)-(+)-2-Aminooctane.[1] Commercial preparations

are typically racemic mixtures unless specified as enantiopure.

Systematic Name: Octan-2-amine[1][2][3][4][5]

Molecular Formula:
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[4][5][6][7][8][9]

SMILES:CCCCCC(C)N

Key Structural Feature: The amino group is attached to a secondary carbon, influencing its

steric hindrance and basicity compared to linear octylamine (1-aminooctane).[1]

Visualization: Stereochemical Configuration
The following diagram illustrates the chiral relationship between the (R) and (S) enantiomers.

Stereoisomers of 2-Aminooctane

(R)-2-Aminooctane
(Levorotatory)

Racemic Mixture
(Standard Commercial Grade)50%

(S)-2-Aminooctane
(Dextrorotatory)

50%

Click to download full resolution via product page

Figure 1: Stereochemical relationship between enantiomers and the racemic mixture.

Physicochemical Profile
The following data represents the consensus of experimental values and high-confidence

predictive models.

Table 1: Fundamental Physical Constants
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Property Value Condition / Note

Molecular Weight 129.24 g/mol Monoisotopic

Boiling Point 164 – 166 °C @ 760 mmHg [1]

Density 0.771 g/mL @ 25 °C [2]

Refractive Index (

)
1.4235 @ 20 °C [1]

Flash Point ~51 °C (123 °F) Closed Cup (Flammable)

Vapor Pressure ~1.2 mmHg @ 25 °C (Estimated)

Appearance Colorless Liquid Amine (ammoniacal) odor

Table 2: Solution Chemistry & Thermodynamics
Property Value Significance

pKa (Conjugate Acid) 10.6 – 11.0
Strong base; exists as cation (

) at physiological pH [3].[1]

LogP (Octanol/Water) 2.90
Moderate lipophilicity; crosses

biological membranes easily.

Water Solubility Slightly Soluble

Inverse temperature

relationship; soluble in dilute

acids.

Solubility (Organic) Miscible
Ethanol, Ether, Chloroform,

DMSO.

Advanced Characterization
Accurate identification relies on specific spectral signatures. The fragmentation pattern in Mass

Spectrometry (MS) is particularly diagnostic for 2-aminoalkanes.[1]

Mass Spectrometry (EI, 70 eV)
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Base Peak:

44 (

)

Mechanism: Alpha-cleavage.[1] The bond between C2 and C3 breaks, retaining the

positive charge on the nitrogen-containing fragment (

).[1]

Molecular Ion (

):

129 (Weak/Trace)

Note: Aliphatic amines often show weak molecular ions due to rapid fragmentation.

Infrared Spectroscopy (FT-IR)[1]
N-H Stretch: 3280–3380

(Weak doublet for primary amines).[1]

C-H Stretch: 2850–2960

(Strong, alkyl chain).[1]

N-H Bend (Scissoring): ~1590–1650

.[1]

Experimental Protocols
These protocols are designed to be self-validating.[1] The "Check" steps ensure the user

verifies success before proceeding.

Protocol A: Determination of Enantiomeric Purity via
Chiral GC
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Objective: Quantify the ratio of (R) and (S) isomers in a sample.

Materials:

Column: Cyclodextrin-based chiral stationary phase (e.g., Hydrodex

-PM).[1]

Carrier Gas: Helium (1.0 mL/min).

Detector: FID (Flame Ionization Detector).[1]

Workflow:

Sample Prep: Dilute 10

L of 2-aminooctane in 1 mL of Dichloromethane (DCM).

Derivatization (Optional but Recommended): React with Trifluoroacetic Anhydride (TFAA) to

improve peak shape and resolution.

Mix 100

L sample + 50

L TFAA. Incubate 15 min. Evaporate excess reagents. Re-dissolve in DCM.

Injection: 1

L, split ratio 50:1.

Temperature Program:

Start: 60 °C (Hold 2 min).

Ramp: 2 °C/min to 140 °C.

Hold: 5 min.

Validation Check:
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Racemic Standard: Run a known racemic mixture first. You must observe two distinct peaks

with Area Ratio

1:1. If peaks overlap (

), lower the ramp rate.

Protocol B: Purification via Acid-Base Extraction
Objective: Isolate pure 2-aminooctane from neutral organic impurities.[1]

Crude Mixture
(Amine + Neutral Impurities)

Add 1M HCl (aq)
Extract with Ether

Phase Separation

Organic Layer
(Contains Neutrals)

Discard

Aqueous Layer
(Contains 2-Aminooctane HCl)

Keep

Basify Aqueous Layer
(Add 6M NaOH to pH > 12)

Extract with DCM
Dry over Na2SO4

Pure 2-Aminooctane
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Figure 2: Acid-Base Extraction Logic for Purification.

Dissolution: Dissolve crude oil in Diethyl Ether.

Acidification: Wash with 1M HCl. The amine protonates to form the water-soluble

hydrochloride salt (

).[1]

Separation: Discard the ether layer (removes non-basic impurities).

Basification: Treat the aqueous layer with 6M NaOH until pH > 12. The amine deprotonates

and oils out.

Extraction: Extract the cloudy aqueous mixture with Dichloromethane (DCM) x3.

Drying: Dry combined DCM layers over Anhydrous

and concentrate in vacuo.

Storage & Stability
Carbon Dioxide Sensitivity: Like most primary amines, 2-aminooctane rapidly absorbs

atmospheric

to form carbamate salts (white solid crust).[1]

Storage: Store under Argon or Nitrogen atmosphere.

Hygroscopicity: Moderate. Keep tightly sealed.

Recommended Container: Glass or Stainless Steel. Avoid Aluminum (corrosion risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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